Cas no 138903-85-2 (Cyclopentaneacetic acid, 3-(6-chloro-9H-purin-9-yl)-, methyl ester, cis-)

• Product Name: Cyclopentaneacetic acid, 3-(6-chloro-9H-purin-9-yl)-, methyl ester, cis-
• CAS No: 138903-85-2
• MF: C₁₃H₁₅ClN₄O₂
• MW: 294.73680138588
• CID: 1256429
• PubChem ID: 165344004
• Update Time: 2025-04-20

Cyclopentaneacetic acid, 3-(6-chloro-9H-purin-9-yl)-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 3-(6-chloro-9H-purin-9-yl)-, methyl ester, cis-
• 138903-85-2
• DTXSID701148993

• Inchi： 1S/C13H15ClN4O2/c1-20-10(19)5-8-2-3-9(4-8)18-7-17-11-12(14)15-6-16-13(11)18/h6-9H,2-5H2,1H3/t8-,9+/m0/s1
• InChI Key： BZOISHCVLJOUNQ-DTWKUNHWSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)[C@@H]1CC[C@H](CC(=O)OC)C1

Computed Properties

• Exact Mass: 294.0883534g/mol
• Monoisotopic Mass: 294.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.9Ų